Cas no 1356110-57-0 ((5-(2-Chlorophenyl)pyridin-3-yl)methanamine)

• Product Name: (5-(2-Chlorophenyl)pyridin-3-yl)methanamine
• CAS No: 1356110-57-0
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• MDL: MFCD19688866
• CID: 1034713
• PubChem ID: 71301557
• Update Time: 2025-08-03

(5-(2-Chlorophenyl)pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-(2-Chlorophenyl)pyridin-3-yl)methanamine
• (5-(2-Chlorophenyl)pyridin-3-yl)methamine
• [5-(2-chlorophenyl)pyridin-3-yl]methanamine
• 1356110-57-0
• DB-235155
• 1-[5-(2-Chlorophenyl)pyridin-3-yl]methanamine
• DTXSID80744374

• MDL： MFCD19688866
• Inchi： 1S/C12H11ClN2/c13-12-4-2-1-3-11(12)10-5-9(6-14)7-15-8-10/h1-5,7-8H,6,14H2
• InChI Key： BMWZMIYVCCCQQD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=NC=C(CN)C=1

Computed Properties

• Exact Mass: 218.0610761g/mol
• Monoisotopic Mass: 218.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Additional information on (5-(2-Chlorophenyl)pyridin-3-yl)methanamine

The Chemical Compound (5-(2-Chlorophenyl)pyridin-3-yl)methanamine: A Comprehensive Overview

(5-(2-Chlorophenyl)pyridin-3-yl)methanamine, identified by the CAS number 1356110-57-0, is a fascinating organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic amines, specifically featuring a pyridine ring substituted with a chlorine atom and an amine group. The structure of this molecule is characterized by its pyridine ring at the core, with a chlorine substituent at the 2-position of the phenyl group and an amine group attached to the 3-position of the pyridine ring. This unique arrangement imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (5-(2-Chlorophenyl)pyridin-3-yl)methanamine. Researchers have explored various methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, to optimize its production. These studies have not only improved yield and purity but also opened avenues for large-scale manufacturing, which is crucial for its potential commercial applications.

The pharmacological properties of this compound have been extensively studied in recent years. Preclinical studies suggest that (5-(2-Chlorophenyl)pyridin-3-yl)methanamine exhibits promising activity as a kinase inhibitor, particularly targeting enzymes involved in cellular signaling pathways. This makes it a potential candidate for anti-cancer drug development. Moreover, its ability to modulate ion channels has led to investigations into its role in treating neurological disorders such as epilepsy and chronic pain.

In addition to its therapeutic potential, this compound has shown remarkable stability under various environmental conditions, making it suitable for use in agrochemicals. Field trials have demonstrated its efficacy as a plant growth regulator, enhancing crop yield under stress conditions such as drought and high salinity. This dual functionality underscores the versatility of (5-(2-Chlorophenyl)pyridin-3-yl)methanamine across multiple industries.

The environmental impact of this compound has also been a focal point of recent research. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. Regulatory agencies have expressed interest in this aspect, as it aligns with global efforts to promote sustainable chemical practices.

In conclusion, (5-(2-Chlorophenyl)pyridin-3-yl)methanamine (CAS No. 1356110-57-0) stands out as a multifaceted compound with applications spanning pharmaceuticals, agriculture, and environmental science. Its unique chemical structure, coupled with advancements in synthesis and application studies, positions it as a key player in future innovations across these fields.